14-Mercaptotetradecanoic acid

• IUPAC Name: 14-sulfanyltetradecanoic acid
• InChI: InChI=1S/C14H28O2S/c15-14(16)12-10-8-6-4-2-1-3-5-7-9-11-13-17/h17H,1-13H2,(H,15,16)
• InChI Key: VPORVJHUQAFEIX-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCCCC(=O)O)CCCCCCS
• Molecular Formula: C14H28O2S
• DSSTOX Substance ID: DTXSID90729672
• Molecular Weight: 260.44 g/mol
• CAS No.: 184639-68-7

Description

14-Mercaptotetradecanoic acid is a chemical compound with the CAS Number: 184639-68-7. It has a molecular weight of 260.44 and its IUPAC name is this compound. It is a solid substance stored in an inert atmosphere at 2-8°C.

Molecular Structure Analysis

The linear formula of this compound is C14H28O2S. The InChI code for this compound is 1S/C14H28O2S/c15-14(16)12-10-8-6-4-2-1-3-5-7-9-11-13-17/h17H,1-13H2,(H,15,16).

Physical and Chemical Properties Analysis

This compound is a solid substance. It is stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Automated Synthesis for Imaging Applications

14-(R,S)-[18 F]fluoro-6-thia-heptadecanoic acid, a tracer derived from 14-Mercaptotetradecanoic acid, has been used for fatty acid imaging in positron emission tomography (PET). An automated synthesis device was developed to facilitate its production, indicating its significance in medical imaging and diagnostics (Savisto et al., 2018).

Radiocarbon Calibration and Archaeological Research

The application of this compound extends to radiocarbon calibration, particularly in archaeology. For instance, chemical pretreatment protocols using this compound have been tested on wood samples for radiocarbon dating, contributing to our understanding of historical and environmental changes (Capano et al., 2017).

Biochemical Research and Drug Development

In the field of biochemistry and pharmaceuticals, this compound-related compounds have been synthesized for studying enzyme inhibitors. Such research aids in understanding the action of drugs in the body, particularly for inhibitors used in combination with β-lactam antibiotics (Maleki et al., 2019).

Influence on Self-Assembled Monolayers

This compound plays a significant role in the formation of self-assembled monolayers (SAMs) on gold substrates. Research in this area has implications for the development of nanoscale materials and devices (Leopold et al., 2002).

Environmental Studies and Soil Science

Studies involving this compound have been conducted to understand the fate of organic compounds in soil environments. Such research is crucial for assessing the environmental impact and behavior of organic pollutants (Tagami et al., 2011).

Agricultural Research

In agriculture, this compound is used in studies to trace the origin and fate of organic materials in soils. This is essential for understanding soil health and the cycling of nutrients in agricultural systems (Rethemeyer et al., 2005).

Safety and Hazards

The safety information for 14-Mercaptotetradecanoic acid indicates that it is classified under GHS05, GHS07, and GHS09. The hazard statements include H315-H318-H335-H411, which refer to skin irritation, eye damage, respiratory irritation, and environmental toxicity respectively. The precautionary statements include P261-P264-P271-P280-P302+P352-P304+P340-P305+P351+P338-P310-P362+P364-P403+P233-P501, which provide guidance on how to handle and store the compound safely.

Mechanism of Action

Target of Action

14-Mercaptotetradecanoic acid is an organic sulfur compound . It is primarily used as a surfactant, antioxidant, reducing agent, and metal ion chelating agent . .

Mode of Action

The mode of action of this compound is largely based on its chemical properties. As a surfactant, it can reduce surface tension, facilitating the mixing of substances that are usually immiscible . As an antioxidant, it can neutralize harmful free radicals, preventing oxidative stress . As a reducing agent, it can donate electrons to other substances in redox reactions . As a metal ion chelating agent, it can form complexes with metal ions, affecting their reactivity .

Biochemical Pathways

Given its properties, it may influence various biochemical processes, such as lipid peroxidation, redox reactions, and metal ion-dependent enzymatic reactions .

Pharmacokinetics

Given its chemical properties, it is likely to be absorbed through the gastrointestinal tract if ingested, distributed throughout the body, metabolized in the liver, and excreted through the kidneys .

Result of Action

The molecular and cellular effects of this compound depend on its mode of action. As a surfactant, it can alter the properties of cell membranes. As an antioxidant, it can protect cells from oxidative damage. As a reducing agent, it can participate in various redox reactions, potentially affecting cellular metabolism. As a metal ion chelating agent, it can influence the activity of metal ion-dependent enzymes .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its antioxidant activity can be enhanced in environments with high levels of oxidative stress. Its reducing activity can be influenced by the redox state of the environment. Its chelating activity can be affected by the presence and concentration of specific metal ions .

Biochemical Analysis

Biochemical Properties

14-Mercaptotetradecanoic acid plays a significant role in biochemical reactions due to its mercapto group, which can form strong bonds with metal ions and other biomolecules. It interacts with enzymes, proteins, and other biomolecules through thiol-disulfide exchange reactions. For instance, this compound can interact with metalloproteins by binding to metal ions, thereby influencing the protein’s structure and function . Additionally, it can act as an antioxidant by scavenging free radicals and protecting cells from oxidative stress.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can activate or inhibit specific signaling pathways, leading to changes in gene expression and metabolic activity. This can result in altered cellular responses, such as increased resistance to oxidative stress or changes in cell proliferation and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to biomolecules, such as enzymes and proteins, through its mercapto group. This binding can lead to enzyme inhibition or activation, depending on the specific interaction. Additionally, this compound can influence gene expression by modulating transcription factors and other regulatory proteins . These molecular interactions contribute to the compound’s overall biochemical and cellular effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under inert gas conditions (nitrogen or argon) at 2-8°C . Its activity may decrease over time due to oxidation or other degradation processes. Long-term exposure to this compound in in vitro or in vivo studies has shown potential effects on cellular function, including changes in cell viability and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as antioxidant activity and protection against oxidative stress. At high doses, this compound can exhibit toxic or adverse effects, including cytotoxicity and disruption of cellular function . Threshold effects have been observed, where the compound’s impact on cellular processes changes significantly at specific dosage levels.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It can influence metabolic flux and metabolite levels by modulating enzyme activity and gene expression. For example, the compound can affect lipid metabolism by interacting with enzymes involved in fatty acid synthesis and degradation . Additionally, this compound can impact redox balance by participating in thiol-disulfide exchange reactions.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions influence the compound’s localization and accumulation in specific cellular compartments. For instance, this compound may be transported into cells via specific transporters and subsequently bind to intracellular proteins, affecting its distribution and activity .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, such as the mitochondria or endoplasmic reticulum, where it exerts its biochemical effects . These localization patterns are crucial for understanding the compound’s activity and function within cells.